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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350

For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "Disperse Orange A" is a general descriptor and does not refer to a unique chemical
entity. Scientific literature predominantly references specific numbered compounds within the
Disperse Orange family of azo dyes, such as Disperse Orange 1 and Disperse Orange 3.
These dyes are characterized by their azo linkages (-N=N-) and are primarily used in the textile
industry. While their properties have been explored for various applications, their use as
fluorescent probes in routine cell imaging is not well-established in peer-reviewed literature.

This document provides an overview of the known biological effects, particularly the
cytotoxicity, of Disperse Orange 1 and Disperse Orange 3 on cultured cells. Furthermore, in
light of the user's interest in cell imaging, a hypothetical protocol is provided as a starting point
for researchers wishing to evaluate the potential of these dyes as fluorescent probes,
emphasizing that this is an area requiring significant validation.

Physicochemical and Cytotoxicity Data of Disperse
Orange Dyes

The following tables summarize the available quantitative data for Disperse Orange 1 and
Disperse Orange 3.

Table 1: Physicochemical Properties of Disperse Orange 1 and Disperse Orange 3

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1594350?utm_src=pdf-interest
https://www.benchchem.com/product/b1594350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Disperse Orange 1 Disperse Orange 3
4-Anilino-4'-nitroazobenzene, 4-(4-Nitrophenylazo)aniline,

Synonyms
C.l. 11080 C.l. 11005

Molecular Formula Ci18H14N4O2 Ci12H10N402

Molecular Weight 318.33 g/mol 242.23 g/mol

Absorption Max (Amax) ~439-483 nm ~415-443 nm

Appearance Orange powder Orange powder

 To cite this document: BenchChem. [Application Notes and Protocols: Disperse Orange
Dyes in Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594350#using-disperse-orange-a-as-a-fluorescent-
probe-in-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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